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Compound of Interest

Compound Name: Delafloxacin-d5

Cat. No.: B12414539 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the available safety data and handling

procedures for Delafloxacin-d5. As a deuterated analog of the fluoroquinolone antibiotic

Delafloxacin, it is primarily utilized in research settings, particularly for pharmacokinetic studies

and as an internal standard in clinical mass spectrometry.[1] While a specific Safety Data Sheet

(SDS) for Delafloxacin-d5 is not readily available, this document compiles and extrapolates

from the known safety profile of Delafloxacin and its meglumine salt to provide a robust

framework for its safe handling. The toxicological properties of Delafloxacin-d5 itself have not

been thoroughly investigated.[2]

Compound Identification and Physical Properties
Delafloxacin-d5 is a stable isotope-labeled version of Delafloxacin.[1] The primary purpose of

deuteration is to serve as a tracer for quantification in drug development processes.[1] While

specific quantitative physical and chemical data for the d5 variant are not published, the data

for the parent compound, Delafloxacin, are presented below. The addition of five deuterium

atoms will result in a slight increase in the molecular weight.

Table 1: Physicochemical Properties of Delafloxacin
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Property Value Source

Molecular Formula C18H12ClF3N4O4 [3][4]

Molecular Weight 440.8 g/mol [3][4]

Appearance
Not specified in SDS, likely a

solid
N/A

Solubility Not specified in SDS N/A

Flash Point No data available [2]

Autoignition Temperature No data available [2]

Table 2: Physicochemical Properties of Delafloxacin Meglumine

Property Value Source

Molecular Formula C25H29ClF3N5O9 [5]

Molecular Weight 635.97 g/mol [5]

CAS Number 352458-37-8 [5]

Hazard Identification and Toxicological Profile
The primary health hazards associated with Delafloxacin are based on its classification as

harmful if swallowed and its potential for irritation.[2][6] As with other fluoroquinolones, there

are class-wide warnings regarding serious adverse reactions.[7][8]

Table 3: GHS Hazard Classification for Delafloxacin
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Hazard Class Category Hazard Statement Source

Acute Toxicity, Oral 4
H302: Harmful if

swallowed
[2][6]

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
[5]

Serious Eye

Damage/Eye Irritation
2A

H319: Causes serious

eye irritation
[5]

Specific Target Organ

Toxicity, Single

Exposure

3
H335: May cause

respiratory irritation
[5]

Summary of Toxicological Information:

Acute Effects: Harmful if ingested.[2][6] Material may be irritating to the mucous membranes,

upper respiratory tract, skin, and eyes.[2]

Chronic Effects & Fluoroquinolone Class Warnings: Like other fluoroquinolones, Delafloxacin

carries a black box warning for potentially irreversible serious adverse reactions including

tendinitis and tendon rupture, peripheral neuropathy, and central nervous system effects.[7]

[8] It may also exacerbate muscle weakness in patients with myasthenia gravis.[8]

Hepatotoxicity: Delafloxacin has been associated with a low rate (3-4%) of mild,

asymptomatic, and transient serum enzyme elevations during therapy.[3][9]

Carcinogenicity, Mutagenicity, and Teratogenicity: This information is not detailed in the

provided safety data sheets.

Experimental Protocols: Safe Handling and
Emergency Procedures
Given that Delafloxacin-d5 is a pharmaceutical compound of unknown potency, stringent

adherence to safety protocols is mandatory.[10] The following procedures are derived from the

SDS for Delafloxacin and general best practices for handling chemical compounds in a

laboratory setting.
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Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: Handle the compound in a well-ventilated area.[11] The use of a chemical fume

hood or other local exhaust ventilation is recommended to control airborne levels.[2]

Personal Protective Equipment:

Eye Protection: Wear tightly fitting safety goggles with side-shields.[5][11]

Hand Protection: Use compatible, chemical-resistant gloves. Gloves must be inspected

prior to use.[10][11]

Skin and Body Protection: Wear a lab coat or other impervious clothing.[2][11]

Respiratory Protection: If engineering controls are insufficient, a NIOSH-approved

respirator should be used.[2]

Handling and Storage
Handling:

Avoid breathing dust, fumes, or vapors.[2][6]

Avoid contact with eyes, skin, and clothing.[11]

Wash hands thoroughly after handling.[6]

Do not eat, drink, or smoke when using this product.[6]

Storage:

Keep the container tightly closed.[2]

Store in a dry, cool, and well-ventilated place.[11]

Store away from incompatible materials and foodstuff containers.[11]
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First-Aid Measures
Table 4: Emergency First-Aid Procedures

Exposure Route First-Aid Protocol Source

Ingestion

IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell. Rinse mouth. Do NOT

induce vomiting unless

directed by medical personnel.

[2][6]

Inhalation

Remove to fresh air. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

immediate medical attention.

[2][11]

Skin Contact

Immediately wash skin with

soap and plenty of water for at

least 15 minutes. Remove

contaminated clothing. Get

medical attention if symptoms

occur.

[2][11]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Hold eyelids apart and flush

eyes with plenty of water for at

least 15 minutes. Have eyes

examined by medical

personnel.

[2][5]

Spill and Disposal Procedures
Spill Response:
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Evacuate personnel to safe areas.[11]

Avoid dust formation.[11]

Wear appropriate personal protective equipment.[10]

For spills, collect the material mechanically or absorb with a liquid-binding material and

place it in a suitable, closed container for disposal.[5][6]

Disposal:

Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.[10]

Offer surplus and non-recyclable solutions to a licensed disposal company.[10]

Visualized Workflow: Risk Assessment for Handling
Delafloxacin-d5
The following diagram outlines a logical workflow for a risk assessment prior to handling

Delafloxacin-d5.
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Start: Plan to
Handle Delafloxacin-d5

1. Hazard Identification
- Review SDS for Delafloxacin

- Note: Harmful if swallowed, irritant
- Acknowledge unknown potency of d5 form

2. Exposure Assessment
- Evaluate quantity to be used

- Assess duration and frequency of handling
- Identify potential for dust/aerosol generation

3. Implement Control Measures

Engineering Controls:
- Use Chemical Fume Hood

- Ensure adequate ventilation

Personal Protective Equipment (PPE):
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

Administrative Controls:
- Restrict access to authorized personnel

- Provide specific training on hazards

4. Develop Safe Work Procedure
- Detail steps for weighing, dissolution, etc.

- Include emergency & spill procedures

5. Proceed with Experiment

6. Review and Update
- After any incident or change in protocol

Click to download full resolution via product page

Caption: Risk Assessment Workflow for Handling Delafloxacin-d5.
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Conclusion
While the specific toxicological properties of Delafloxacin-d5 are not well-documented, a

conservative approach to handling based on the known hazards of the parent compound is

essential. Researchers and laboratory personnel must utilize appropriate engineering controls,

wear the specified personal protective equipment, and be fully versed in the emergency

procedures outlined in this guide. Adherence to these protocols will ensure a safe laboratory

environment when working with this and other novel pharmaceutical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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